Cas no 2228412-34-6 (4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol)

4-(3-Amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol is a brominated phenolic compound featuring an amino-substituted oxazole moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of heterocyclic compounds and pharmaceutical scaffolds. The presence of both electron-donating (methoxy, amino) and electron-withdrawing (bromo) groups enhances its versatility in cross-coupling reactions and functionalization. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry and materials science. The compound’s stability under standard conditions further supports its utility in multi-step synthetic routes. Analytical characterization is typically confirmed via NMR, HPLC, and mass spectrometry.

4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol structure

2228412-34-6 structure

Product Name:4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol

CAS No:2228412-34-6

MF:C₁₀H₉BrN₂O₃

MW:285.094061613083

CID:6102924

PubChem ID:165682165

Update Time:2025-05-26

4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol
- 2228412-34-6
- EN300-1925678
- Inchi： 1S/C10H9BrN2O3/c1-15-8-3-5(2-6(11)10(8)14)7-4-9(12)13-16-7/h2-4,14H,1H3,(H2,12,13)
- InChI Key： YPTVJFTUARFYDQ-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C=1)C1=CC(N)=NO1)OC)O

Computed Properties

Exact Mass: 283.97965g/mol
Monoisotopic Mass: 283.97965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 81.5Å²

4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1925678-0.05g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	0.05g	$1104.0	2023-09-17
Enamine	EN300-1925678-0.1g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	0.1g	$1157.0	2023-09-17
Enamine	EN300-1925678-0.25g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	0.25g	$1209.0	2023-09-17
Enamine	EN300-1925678-0.5g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	0.5g	$1262.0	2023-09-17
Enamine	EN300-1925678-1.0g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	1g	$1315.0	2023-06-01
Enamine	EN300-1925678-2.5g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	2.5g	$2576.0	2023-09-17
Enamine	EN300-1925678-5.0g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	5g	$3812.0	2023-06-01
Enamine	EN300-1925678-10.0g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	10g	$5652.0	2023-06-01
Enamine	EN300-1925678-1g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	1g	$1315.0	2023-09-17
Enamine	EN300-1925678-5g	4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol	2228412-34-6	5g	$3812.0	2023-09-17

4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol Related Literature

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Additional information on 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol

Recent Advances in the Study of 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol (CAS: 2228412-34-6)

The compound 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol (CAS: 2228412-34-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic routes for 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol, emphasizing its efficient preparation through multi-step organic reactions. The compound's structural motif, featuring an amino-oxazole ring and a brominated methoxyphenol moiety, has been identified as a promising scaffold for targeting various biological pathways. Notably, its ability to interact with specific protein targets has been explored in the context of inflammation and oncology.

In vitro and in vivo studies have demonstrated that 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol exhibits potent inhibitory effects on key enzymes involved in inflammatory responses. For instance, recent research published in the Journal of Medicinal Chemistry revealed that this compound effectively suppresses the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings are particularly relevant given the growing need for novel anti-inflammatory drugs with improved safety profiles.

Furthermore, the compound's anticancer properties have been investigated in several preclinical models. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The compound's selectivity for cancer cells over normal cells has been a focal point of these investigations, with promising results indicating a favorable therapeutic window.

From a drug development perspective, the pharmacokinetic properties of 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol have been evaluated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. These investigations have provided valuable insights into the compound's metabolic stability, plasma protein binding, and oral bioavailability, which are critical factors for its potential advancement into clinical trials.

In conclusion, the growing body of research on 4-(3-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol (CAS: 2228412-34-6) underscores its potential as a versatile pharmacophore in medicinal chemistry. Its dual anti-inflammatory and anticancer activities, coupled with favorable pharmacokinetic properties, make it a compelling candidate for further drug development. Future research directions may include structural optimization to enhance potency and selectivity, as well as comprehensive toxicological evaluations to assess its safety profile.